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Compound of Interest

Compound Name: Pentoxyverine citrate

Cat. No.: B1668349 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Pentoxyverine citrate, also known as carbetapentane citrate, is a non-opioid antitussive agent

commonly used to suppress coughs associated with conditions like the common cold.[1][2][3]

In a research context, it is recognized for its activity as an antagonist of muscarinic

acetylcholine receptors (specifically the M1 subtype) and as an agonist of the sigma-1 (σ1)

receptor.[3][4] These properties, along with its mild local anesthetic and anticholinergic effects,

make it a compound of interest for various in vitro studies.[3][5]

This document provides a detailed protocol for the proper dissolution and handling of

pentoxyverine citrate for use in cell culture applications, ensuring solution stability and

experimental reproducibility.

Solubility Data
Proper dissolution begins with selecting the appropriate solvent. Pentoxyverine citrate is a

white crystalline powder that is freely soluble in water and ethanol but exhibits the highest

solubility in DMSO for preparing concentrated stock solutions.[6] The following table

summarizes the solubility of pentoxyverine citrate in common laboratory solvents.
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Solvent Solubility
Concentration
(Molar)

Source

DMSO ≥100 mg/mL ~190.26 mM Selleck Chemicals[3]

DMSO ≥21.75 mg/mL ~41.38 mM
APExBIO[2],

RayBiotech[7]

DMSO Soluble to 75 mM ~39.42 mg/mL BioCrick[8]

Water ≥52.2 mg/mL ~99.32 mM APExBIO[2]

Water 100 mg/mL ~190.26 mM Selleck Chemicals[3]

Ethanol ≥17.3 mg/mL ~32.91 mM APExBIO[2]

Ethanol
8 mg/mL to 100

mg/mL

~15.22 mM to 190.26

mM
Selleck Chemicals[3]

Note: Solubility values can vary between suppliers. It is recommended to use fresh, anhydrous

DMSO as moisture can reduce the solubility of the compound.[3]

Signaling Pathway
Pentoxyverine citrate exerts its cellular effects primarily through interaction with specific

receptors. It functions as an antagonist at M1 muscarinic receptors and an agonist at sigma-1

receptors.[3][4] Its anticholinergic properties may lead to downstream effects such as the

relaxation of pulmonary alveoli.[3]
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Caption: Mechanism of action for Pentoxyverine Citrate.

Experimental Protocols
This section details the necessary materials and the step-by-step procedure for preparing a

sterile, high-concentration stock solution of pentoxyverine citrate and its subsequent dilution

for cell culture experiments.

Materials and Equipment
Pentoxyverine Citrate powder (e.g., Selleck Chemicals, APExBIO)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile, phosphate-buffered saline (PBS)

Complete cell culture medium (e.g., DMEM, RPMI-1640) appropriate for the cell line
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Sterile microcentrifuge tubes (1.5 mL)

Sterile serological pipettes and pipette tips

Vortex mixer

Sonicator or 37°C water bath (optional, to aid dissolution)[9]

Biosafety cabinet (BSC)

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol for Preparing a 100 mM Stock Solution in
DMSO
This protocol is for preparing a high-concentration primary stock solution. All steps should be

performed in a sterile biosafety cabinet.

Weighing the Compound: Accurately weigh the desired amount of pentoxyverine citrate
powder. For example, to prepare 1 mL of a 100 mM stock solution, weigh 52.56 mg of

pentoxyverine citrate (Molecular Weight: 525.59 g/mol ).

Solvent Addition: Add the appropriate volume of sterile, anhydrous DMSO to the weighed

powder in a sterile microcentrifuge tube. For the example above, add 1 mL of DMSO.

Dissolution: Vortex the solution vigorously for several minutes until the powder is completely

dissolved. If particulates remain, brief sonication or warming the solution in a 37°C water

bath can facilitate dissolution.[9] Visually inspect the solution against a light source to ensure

no solid material is present.

Sterilization (Optional): If sterility is a major concern and the initial materials were not sterile,

the concentrated DMSO stock can be sterilized by passing it through a 0.22 µm syringe filter

compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20

µL) in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can
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degrade the compound. Store the aliquots at -20°C for short-term storage (up to 1 month) or

-80°C for long-term storage (up to 1 year).[3]

Protocol for Preparing Working Solutions for Cell
Treatment

Thaw Stock Solution: Remove one aliquot of the frozen stock solution and thaw it at room

temperature.

Intermediate Dilution (Optional but Recommended): It is often difficult to accurately pipette

the very small volumes required from a high-concentration stock. Perform an intermediate

dilution in sterile complete cell culture medium. For example, dilute the 100 mM stock 1:1000

in medium to create a 100 µM intermediate solution.

Final Dilution: Add the required volume of the intermediate or stock solution to your cell

culture plates containing pre-warmed complete medium to achieve the desired final

concentration.

Important: The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.1% to 0.5%, as higher concentrations can be cytotoxic.[9][10] Always

include a vehicle control (medium with the same final concentration of DMSO) in your

experiments.

Mixing: Gently swirl the plates to ensure even distribution of the compound in the medium.

Incubation: Return the cell culture plates to the incubator (37°C, 5% CO2).

Experimental Workflow
The following diagram illustrates the overall workflow from compound dissolution to cell

treatment.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.selleckchem.com/products/pentoxyverine-carbetapentane-citrate.html
https://www.selleckchem.com/qa.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11298899/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Cell Treatment

1. Weigh Pentoxyverine
Citrate Powder

2. Add Sterile DMSO

3. Vortex / Sonicate
to Dissolve

4. Aliquot Stock Solution

5. Store at -20°C / -80°C

6. Thaw Stock Aliquot

7. Dilute in Culture Medium
to Working Concentration

8. Add to Cells in Culture

9. Incubate and Analyze

Click to download full resolution via product page

Caption: Workflow for preparing and using Pentoxyverine Citrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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